Cas no 2229019-52-5 (tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate
• CAS No: 2229019-52-5
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• CID: 6077842
• PubChem ID: 165780108
• Update Time: 2025-06-15

tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{5-chloro-2-[(3-hydroxypyrrolidin-3-yl)methyl]phenyl}carbamate
• 2229019-52-5
• EN300-1889927

• Inchi： 1S/C16H23ClN2O3/c1-15(2,3)22-14(20)19-13-8-12(17)5-4-11(13)9-16(21)6-7-18-10-16/h4-5,8,18,21H,6-7,9-10H2,1-3H3,(H,19,20)
• InChI Key： VVZWOCXBACCXBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC1(CNCC1)O

Computed Properties

• Exact Mass: 326.1397203g/mol
• Monoisotopic Mass: 326.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2229019-52-5)

The compound tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2229019-52-5) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-hydroxypyrrolidin-3-yl moiety and tert-butyl carbamate group, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

In recent years, the scientific community has shown growing interest in pyrrolidine-based compounds, as evidenced by the surge in publications and patent filings. The presence of both hydroxyl and chloro substituents in tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate offers multiple sites for further chemical modification, making it particularly attractive for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design and scaffold hopping strategies that dominate modern medicinal chemistry.

The synthesis of CAS 2229019-52-5 typically involves multi-step organic transformations, with key steps including the introduction of the tert-butoxycarbonyl (Boc) protecting group and the construction of the 3-hydroxypyrrolidine ring system. Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, particularly for confirming the stereochemistry at the pyrrolidin-3-ol center. These analytical challenges reflect broader industry concerns about compound characterization and purity standards in pharmaceutical development.

From a drug metabolism perspective, the carbamate functionality in tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate presents interesting pharmacokinetic properties. The Boc group can serve as a protective moiety during synthesis while potentially influencing the compound's blood-brain barrier permeability - a critical factor in CNS drug development. This characteristic has sparked interest in its potential applications for neurodegenerative diseases and psychiatric disorders, areas where current therapies remain inadequate.

The agrochemical industry has also shown interest in derivatives of CAS 2229019-52-5, particularly for developing novel plant growth regulators and pest control agents. The chlorophenyl moiety combined with the hydroxypyrrolidine structure offers potential interactions with biological targets in plants and pests. Recent studies suggest that such compounds may interfere with insect molting hormones or plant hormone signaling, though specific mode-of-action studies for this particular compound remain ongoing.

Regulatory considerations for tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate follow standard protocols for research chemicals. While not currently classified as a controlled substance, proper handling procedures are recommended due to its potential reactivity. Storage typically requires anhydrous conditions to preserve the integrity of both the carbamate and hydroxyl functionalities. These handling requirements mirror broader industry movements toward green chemistry principles and sustainable laboratory practices.

Future research directions for CAS 2229019-52-5 may explore its utility in proteolysis targeting chimera (PROTAC) design or as a building block for covalent inhibitors. The compound's structural features position it well for these cutting-edge therapeutic approaches. Additionally, its potential in bioconjugation chemistry makes it relevant to the growing field of antibody-drug conjugates (ADCs), particularly for creating stable linker systems between antibodies and payload molecules.

From a commercial perspective, tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate remains a specialty chemical with limited but growing availability. Suppliers typically offer it in milligram to gram quantities for research purposes, with pricing reflecting its complex synthesis. The compound's patent landscape appears open, presenting opportunities for novel applications and derivative development, particularly in the competitive small molecule therapeutics market.

In conclusion, CAS 2229019-52-5 represents an intriguing case study in modern medicinal chemistry, combining traditional heterocyclic chemistry with contemporary drug discovery needs. Its dual functionality as both a potential pharmacophore and synthetic intermediate ensures continued interest from both academic and industrial researchers. As the pharmaceutical industry increasingly values three-dimensional molecular complexity in drug candidates, compounds like tert-butyl N-{5-chloro-2-(3-hydroxypyrrolidin-3-yl)methylphenyl}carbamate will likely grow in importance for addressing challenging biological targets.